methyl 7-methyl-1-benzofuran-5-carboxylate
Overview
Description
Methyl 7-methyl-1-benzofuran-5-carboxylate is a chemical compound belonging to the benzofuran family. Benzofurans are heterocyclic compounds containing a fused benzene and furan ring. This particular compound is characterized by a methyl group at the 7th position and a carboxylate ester group at the 5th position of the benzofuran ring.
Preparation Methods
The synthesis of methyl 7-methyl-1-benzofuran-5-carboxylate can be achieved through several synthetic routes. One common method involves the cyclization of o-hydroxyacetophenones under basic conditions. This process typically involves the etherification and dehydrative cyclization of the starting material to form the benzofuran ring . Another approach includes the cyclization of o-hydroxybenzyl ketones or R-(phenoxy)alkyl ketones using transition-metal catalysis . Industrial production methods often employ these synthetic routes due to their efficiency and scalability.
Chemical Reactions Analysis
Methyl 7-methyl-1-benzofuran-5-carboxylate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride. Substitution reactions often involve halogenation or nitration of the benzofuran ring . The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
Methyl 7-methyl-1-benzofuran-5-carboxylate has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex benzofuran derivatives. In biology and medicine, benzofuran derivatives are studied for their potential antimicrobial, anticancer, and antiviral activities . The compound’s unique structural features make it a valuable scaffold for drug discovery and development. Additionally, it has applications in the pharmaceutical industry as a precursor for the synthesis of various therapeutic agents .
Mechanism of Action
The mechanism of action of methyl 7-methyl-1-benzofuran-5-carboxylate involves its interaction with specific molecular targets and pathways. Benzofuran derivatives are known to exert their effects by binding to enzymes or receptors, thereby modulating their activity . For example, some benzofuran compounds inhibit the activity of enzymes involved in microbial cell wall synthesis, leading to antimicrobial effects . The exact molecular targets and pathways involved depend on the specific biological activity being studied.
Comparison with Similar Compounds
Methyl 7-methyl-1-benzofuran-5-carboxylate can be compared with other benzofuran derivatives such as psoralen, 8-methoxypsoralen, and angelicin . These compounds share the benzofuran core structure but differ in their substituents and biological activities. For instance, psoralen and its derivatives are used in the treatment of skin diseases like psoriasis and cancer . The unique methyl and carboxylate ester groups in this compound contribute to its distinct chemical and biological properties, making it a valuable compound for research and development.
Properties
CAS No. |
945542-96-1 |
|---|---|
Molecular Formula |
C11H10O3 |
Molecular Weight |
190.2 |
Purity |
95 |
Origin of Product |
United States |
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